Cas no 757202-08-7 (Eupalinilide B)
Eupalinilide B Chemical and Physical Properties
Names and Identifiers
-
- Eupalinilide B
- [(3Ar,4S,6aR,9R,9aS,9bS)-9-hydroxy-9-methyl-3,6-dimethylidene-2-oxo-3a,4,5,6a,9a,9b-hexahydroazuleno
-
- Inchi: 1S/C20H24O6/c1-10(6-8-21)18(22)25-14-9-11(2)13-5-7-20(4,24)16(13)17-15(14)12(3)19(23)26-17/h5-7,13-17,21,24H,2-3,8-9H2,1,4H3/b10-6+/t13-,14+,15+,16-,17-,20+/m0/s1
- InChI Key: HCGYMFPNEDDKQY-LSOVPSQHSA-N
- SMILES: O1C(C(=C)[C@@H]2[C@@H](CC(=C)[C@@H]3C=C[C@](C)([C@@H]3[C@@H]12)O)OC(/C(=C/CO)/C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 733
- Topological Polar Surface Area: 93.1
Experimental Properties
- Color/Form: Powder
- Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr)
Eupalinilide B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N6955-1mg |
Eupalinilide B |
757202-08-7 | 1mg |
¥1900 | 2022-08-31 | ||
| MedChemExpress | HY-N6955-5mg |
Eupalinilide B |
757202-08-7 | 5mg |
¥5710 | 2022-08-31 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1628-1 mg |
Eupalinilide B |
757202-08-7 | 1mg |
¥1815.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E10010-10mg |
Eupalinilide B |
757202-08-7 | ,HPLC≥96% | 10mg |
¥1768.0 | 2023-09-08 | |
| ChemScence | CS-0027799-1mg |
Eupalinilide B |
757202-08-7 | 1mg |
$190.0 | 2022-04-26 | ||
| ChemScence | CS-0027799-5mg |
Eupalinilide B |
757202-08-7 | 5mg |
$571.0 | 2022-04-26 | ||
| Biosynth | HFB20208-1 mg |
Eupalinilide B |
757202-08-7 | 1mg |
$92.40 | 2023-01-04 | ||
| Biosynth | HFB20208-5 mg |
Eupalinilide B |
757202-08-7 | 5mg |
$300.30 | 2023-01-04 | ||
| Biosynth | HFB20208-10 mg |
Eupalinilide B |
757202-08-7 | 10mg |
$480.50 | 2023-01-04 | ||
| Biosynth | HFB20208-25 mg |
Eupalinilide B |
757202-08-7 | 25mg |
$901.00 | 2023-01-04 |
Eupalinilide B Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Eupalinilide B
Eupalinilide B (CAS No. 757202-08-7): A Comprehensive Overview of Its Properties and Applications
Eupalinilide B (CAS No. 757202-08-7) is a bioactive natural compound that has garnered significant attention in recent years due to its potential therapeutic applications. This sesquiterpene lactone, derived from the Eupatorium lindleyanum plant, exhibits a range of pharmacological properties, making it a subject of interest for researchers in the fields of medicine, biochemistry, and pharmacology.
The molecular structure of Eupalinilide B features a unique lactone ring, which is responsible for its biological activity. Studies have shown that this compound possesses anti-inflammatory, anti-tumor, and immunomodulatory effects, positioning it as a promising candidate for drug development. Its mechanism of action involves the modulation of key signaling pathways, such as NF-κB and MAPK, which are critical in regulating cellular responses to stress and inflammation.
In the context of current health and wellness trends, Eupalinilide B aligns with the growing demand for natural compounds with minimal side effects. As consumers increasingly seek alternatives to synthetic drugs, the exploration of plant-derived bioactive molecules like Eupalinilide B has become a hot topic. Researchers are particularly interested in its potential role in managing chronic inflammatory conditions, such as arthritis and autoimmune diseases, which affect millions worldwide.
Another area of interest is the anti-cancer properties of Eupalinilide B. Preliminary studies suggest that it may inhibit the proliferation of certain cancer cell lines, including those associated with breast and lung cancers. This has led to increased funding for research into its efficacy and safety profiles, with the hope of developing novel chemotherapeutic agents.
The pharmacokinetics of Eupalinilide B is also under investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for determining its therapeutic potential. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have facilitated more accurate measurements of its bioavailability and stability.
From a market perspective, the demand for Eupalinilide B is expected to rise as more studies validate its benefits. Pharmaceutical companies and nutraceutical manufacturers are exploring ways to incorporate this compound into their product lines. Additionally, the rise of personalized medicine and precision healthcare has further fueled interest in Eupalinilide B, as it may offer tailored solutions for patients with specific genetic profiles.
In conclusion, Eupalinilide B (CAS No. 757202-08-7) represents a fascinating area of research with broad implications for health and medicine. Its diverse pharmacological effects, combined with its natural origin, make it a compelling subject for further study. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in the development of next-generation therapeutics.
757202-08-7 (Eupalinilide B) Related Products
- 82433-03-2(2-Butenoic acid,4-hydroxy-2-(hydroxymethyl)-,(3aR,4R,6aS,9aR,9bS)-2,3,3a,4,6a,7,9a,9b-octahydro-6a-hydroxy-6,9-dimethyl-3-methylene-2-oxoazuleno[4,5-b]furan-4-ylester, (2E)-)
- 82598-57-0(2-Butenoic acid, 4-hydroxy-2-(hydroxymethyl)-, (3aR,4R,6aS,9aR,9bS)-2,3,3a,4,5,6,6a,7,9a,9b-decahydro-6a-hydroxy-9-methyl-3,6-bis(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2E)-)
- 56377-63-0(2-butenoic Acid, 2-methyl-, 2,3,3a,4,5,6,9,11a-octahydro-6,9-dihydroxy-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl Ester, [3ar-[3ar*,4s*(z),6r*,7e,9s*,10z,11ar*]]-)
- 53142-47-5(Deoxygraminiliatrin)
- 92632-37-6(Hymenopappolide)
- 72947-95-6(Eupachifolin B)
- 102907-28-8(2-Butenoic acid, 4-(acetyloxy)-2-methyl-, (3aR,4R,6aS,9S,9aS,9bS)-2,3,3a,4,5,6,6a,9,9a,9b-decahydro-6a,9-dihydroxy-9-methyl-3,6-bis(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2Z)-)
- 119725-28-9(2-Butenoic acid, 2-methyl-, (3aR,4R,6S,6aR,9S,9aS,9bS)-2,3,3a,4,5,6,6a,9,9a,9b-decahydro-6,6a,9-trihydroxy-6,9-dimethyl-3-methylene-2-oxoazuleno[4,5-b]furan-4-yl ester, (2Z)-rel-(+)-)
- 5235-22-3(Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI))
- 56377-64-1( )